Cas no 2411224-09-2 (N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide)

• Product Name: N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide
• CAS No: 2411224-09-2
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 6499894
• PubChem ID: 154880136
• Update Time: 2025-06-15

N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560630
• N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide
• 2411224-09-2
• N-methyl-N-[(5-phenyl-1H-1,2,4-triazol-3-yl)methyl]oxirane-2-carboxamide
• Z3687613558

• Inchi： 1S/C13H14N4O2/c1-17(13(18)10-8-19-10)7-11-14-12(16-15-11)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,15,16)
• InChI Key： WGZYJAVSARYCPR-UHFFFAOYSA-N
• SMILES： O1CC1C(N(C)CC1=NC(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 258.11167570g/mol
• Monoisotopic Mass: 258.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.4Ų

Additional information on N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide

Comprehensive Overview of N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide (CAS No. 2411224-09-2)

In the realm of organic chemistry and pharmaceutical research, N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide (CAS No. 2411224-09-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its 1,2,4-triazole and oxirane moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a phenyl group with a methyl-substituted oxirane carboxamide, making it a versatile candidate for drug discovery and material science.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled studies on N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the prevalence of 1,2,4-triazole derivatives in therapeutic agents. Recent trends in AI-driven drug discovery have also highlighted this compound's relevance, as machine learning models identify it as a promising scaffold for targeted therapies.

From a synthetic perspective, the preparation of CAS No. 2411224-09-2 involves multi-step organic reactions, often leveraging click chemistry or microwave-assisted synthesis to enhance yield and efficiency. The compound's epoxide ring (oxirane) offers reactivity that can be exploited for further functionalization, a feature highly valued in combinatorial chemistry. This adaptability aligns with the pharmaceutical industry's focus on structure-activity relationship (SAR) optimization.

Environmental and green chemistry considerations are increasingly influencing the synthesis and application of compounds like N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide. Innovations such as catalytic asymmetric epoxidation and solvent-free reactions are being explored to reduce the ecological footprint of its production. These advancements resonate with the broader scientific community's push toward sustainable chemical processes.

In analytical chemistry, characterizing CAS No. 2411224-09-2 requires advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The compound's purity and stability are critical for reproducibility in biological assays, a topic frequently searched by QC/QA professionals and pharmaceutical formulators. Discussions on HPLC method development for this molecule often appear in specialized forums, reflecting its niche yet growing importance.

The commercial availability of N-Methyl-N-[(3-phenyl-1H-1,2,4-triazol-5-yl)methyl]oxirane-2-carboxamide through custom synthesis providers has expanded its accessibility to academic and industrial labs. However, researchers emphasize the need for rigorous patent landscape analysis before commercialization, given the competitive small-molecule drug development space. This precaution aligns with queries about intellectual property in chemical innovation, a hot topic in biotech startups.

Future directions for this compound may involve its integration into proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, areas dominating recent ACS publications. As the scientific community addresses challenges like bioavailability enhancement and selectivity profiling, CAS No. 2411224-09-2 could emerge as a key player in next-generation therapeutics. Its journey from a synthetic intermediate to a potential lead compound exemplifies the dynamic interplay between chemical structure and biological function.